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Compound of Interest

Compound Name: Cyclohexyl phenyl ketone

Cat. No.: B1669412

An In-depth Technical Guide to Cyclohexyl Phenyl Ketone

This technical guide provides a comprehensive overview of cyclohexyl phenyl ketone, a
versatile chemical intermediate with significant applications in organic synthesis and as a
scaffold in drug discovery. The document details its chemical and physical properties,
spectroscopic data, synthesis protocols, biological activities, and safety information, tailored for
researchers, scientists, and drug development professionals.

Chemical Identity and Molecular Structure

Cyclohexyl phenyl ketone, also known as benzoylcyclohexane, is an aromatic ketone. Its
structure consists of a cyclohexyl ring and a phenyl ring connected by a carbonyl group.

CAS Number: 712-50-5[1][2][3]

Molecular Formula: C13H16O[1][2][4]

IUPAC Name: cyclohexyl(phenyl)methanone[1][4][5]
Molecular Structure Diagram:

Caption: Molecular structure of cyclohexyl phenyl ketone.

Table 1: Chemical Identifiers
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Identifier Value Reference
CAS Number 712-50-5 [1112][3]

EC Number 211-923-5 [1][21[3]
PubChem CID 12837 [1]
Molecular Formula C13H160 [1112114]

C1CCC(CC1)C(=0)C2=CC=C

SMILES 1][2][5
e [L2115)
BMFYCFSWWDXEPB-

InChl Key [21[4]1[5]
UHFFFAOYSA-N
Benzoylcyclohexane, Phenyl

Synonyms [1][2]114]

cyclohexyl ketone

Physical and Chemical Properties

Cyclohexyl phenyl ketone is a solid at room temperature with a white to off-white

appearance.[5]

ble 2: Physical and Chemical :

Property Value Reference

Molecular Weight 188.27 g/mol [21[3114]
White to brown crystals or

Appearance [5]
powder

Melting Point 55-57 °C [2]

Flash Point >112 °C [6]

Assay =>97.5% (GC) [5]

Spectroscopic Data
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Spectroscopic analysis is crucial for the identification and characterization of cyclohexyl
phenyl ketone.

Table 3: Summary of Spectroscopic Data
Key Features and

Technique . Reference
Observations

Spectra available for viewing
1H NMR ) [11[7]
and analysis.

Data available from KBr pellet,
IR Spectroscopy ATR-Neat, and Vapor Phase [1]

techniques.

Electron ionization mass
Mass Spectrometry _ , [1]8]
spectrum data is available.

o Spectral data is available for
UV/Visible Spectrum ] [8]
analysis.

Synthesis and Experimental Protocols

Cyclohexyl phenyl ketone can be synthesized through several methods. A widely used
approach is the Friedel-Crafts acylation of benzene with cyclohexanecarbonyl chloride.[9]
Furthermore, it serves as a precursor for derivatives like cyclohexyl-phenyl-methanone oxime,
a compound of interest in medicinal chemistry.[10]

Experimental Protocol 1: Synthesis of Cyclohexyl

Phenyl Ketone via Friedel-Crafts Reaction

This protocol is adapted from established methods for Friedel-Crafts acylation.[9][11]

e Preparation of Cyclohexanecarbonyl Chloride: Cyclohexanecarboxylic acid is reacted with a
chlorinating agent such as thionyl chloride or phosphorus trichloride. For instance, reacting

cyclohexanecarboxylic acid with thionyl chloride at a molar ratio of 1:1.4 for 3.5 hours can
yield cyclohexanecarbonyl chloride.[11]
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» Friedel-Crafts Reaction: Anhydrous aluminum trichloride is added to a solution of the

prepared cyclohexanecarbonyl chloride in benzene.[9][11] This electrophilic aromatic
substitution reaction yields cyclohexyl phenyl ketone.

o Work-up and Purification: The reaction mixture is typically quenched with acid and extracted.

The crude product is then purified, often through distillation or chromatography, to yield the
final product with high conversion and selectivity.[9]

Experimental Protocol 2: Synthesis of Cyclohexyl-
phenyl-methanone Oxime

This protocol describes the conversion of cyclohexyl phenyl ketone to its oxime derivative.
[10]

Dissolution: Dissolve cyclohexyl phenyl ketone in ethanol in a round-bottom flask equipped
with a reflux condenser.

Reagent Addition: Add an aqueous solution of hydroxylamine hydrochloride and a base,
such as potassium carbonate. A typical molar ratio of ketone to hydroxylamine hydrochloride
to base is 1:1.2:1.2.[10]

Reflux: Heat the mixture to reflux and monitor the reaction's progress using thin-layer
chromatography (TLC).

Work-up: After completion, cool the mixture and remove the ethanol under reduced pressure.
Add water to the residue.

Extraction: Extract the aqueous layer with an organic solvent like diethyl ether. Combine the
organic extracts and wash with brine.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,
MgSOa), filter, and concentrate the filtrate to obtain the crude oxime.

Purification: The crude product can be purified by recrystallization from a suitable solvent
system, such as ethanol/water.[10]
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Caption: Workflow for the synthesis of cyclohexyl-phenyl-methanone oxime.
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Applications in Research and Drug Development

Cyclohexyl phenyl ketone and its derivatives are valuable in various fields, from materials

science to medicinal chemistry.

Photoinitiators: It is a key intermediate in the synthesis of 1-hydroxycyclohexyl phenyl
ketone, a widely used photoinitiator for UV curing applications in inks and coatings.[9][12]

Potential Endocrine Disruptor: The compound is of interest to the U.S. Environmental
Protection Agency (USEPA) due to its potential for endocrine disruption in aquatic and
terrestrial species.[2]

Phototoxicity: Cyclohexyl phenyl ketone has been shown to induce photohaemolysis in
human erythrocytes when exposed to UVA-rich irradiation.[2]

Drug Discovery Scaffold: The cyclohexyl phenyl ketone scaffold is a subject of interest in
drug development.

Antimicrobial and Anticancer Potential: Derivatives, particularly oximes, are being
investigated for antimicrobial, antifungal, and cytotoxic properties.[13][14] Modifications to
the phenyl ring, such as adding electron-withdrawing groups, can enhance these
biological activities.[13]

Neurodegenerative Diseases: A derivative, phenyl-[hydroxycyclohexyl] cycloalkyl-
carboxamide, was designed as a potent activator of mitofusins, which are mitochondrial
proteins.[15] This presents a potential therapeutic strategy for neurodegenerative
conditions like Charcot-Marie-Tooth disease.[15]

Structure-Activity Relationships (SAR): Research suggests that replacing phenyl groups
with cyclohexyl groups in drug-like molecules can maintain or even improve potency,
challenging the conventional understanding of stacking interactions in drug design.[16]

Biological Activity and Signaling Pathways

While data on the parent compound is limited, its derivatives have been hypothesized to

modulate key cellular signaling pathways, making them attractive for therapeutic development.
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Table 4: lllustrative Biological Activities of Cyclohexyl-

phenyl-methanone Oxime Analogs

Target
Compound Activity Metric Organism/Cell Reference
Line
Oxime o ) Bacterial and
o Antimicrobial MIC ) [13]
Derivatives Fungal Strains
Oxime )
o Cytotoxic ICs0 HelLa Cells [13]
Derivatives
Oxime )
o Anticancer - - [14]
Derivatives

MIC: Minimum Inhibitory Concentration; ICso: Half-maximal inhibitory concentration.

Hypothesized Mechanism of Action

Oxime derivatives of cyclohexyl phenyl ketone are theorized to exert their anticancer effects
by interacting with critical cell signaling pathways. One such pathway is the PI3K/Akt/mTOR
pathway, which is frequently dysregulated in cancer and controls cell growth, proliferation, and
survival.[14]
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Caption: Potential inhibition of the PI3K/Akt/mTOR pathway by an oxime derivative.

Safety and Toxicology

Handling cyclohexyl phenyl ketone requires adherence to safety protocols due to its potential
hazards.
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Table 5: Safety and Hazard Information

Hazard Type

Information

Reference

GHS Pictogram

Warning, Environmental

Hazard

[1]

GHS Hazard Statements

H411: Toxic to aquatic life with

long lasting effects.

[1]

Precautionary Statements

P273: Avoid release to the
environment. P391: Collect
spillage. P501: Dispose of
contents/container in
accordance with local

regulations.

[1]

Health Hazards

Causes eye, skin, and
respiratory system irritation.
May be harmful if swallowed or

inhaled.

[6]

Target Organs

Respiratory system, eyes, skin.

[6]

First Aid

In case of contact, flush eyes
and skin with plenty of water. If
inhaled, move to fresh air.
Seek medical attention if

symptoms persist.

[6]

This information is a summary. Always consult the full Safety Data Sheet (SDS) before handling

the chemical.[6][17]

Conclusion

Cyclohexyl phenyl ketone is a compound with a well-established role as a chemical

intermediate and a growing significance as a structural scaffold in drug discovery. Its

straightforward synthesis and versatile reactivity allow for the creation of diverse derivatives

with promising biological activities, from potential anticancer agents to novel therapeutics for

neurodegenerative diseases. Further research into its structure-activity relationships and
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mechanisms of action will continue to unlock its potential for scientific and therapeutic
advancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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